Cas no 74380-71-5 (Benzoic acid,3-(1-oxopropyl)-)
Benzoic acid,3-(1-oxopropyl)- structure
Product Name:Benzoic acid,3-(1-oxopropyl)-
CAS No:74380-71-5
MF:C10H10O3
MW:178.184603214264
MDL:MFCD02260860
CID:556396
PubChem ID:13851485
Update Time:2025-04-19
Benzoic acid,3-(1-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-(1-oxopropyl)-
- 3-(1-oxopropyl)Benzoic acid
- 3-propanoylbenzoic acid
- 3-Propionylbenzoic acid
- 3-Carboxypropiophenon
- 3-hydroxycarbonyl-propiophenone
- Benzoic acid,3-(1-oxopropyl)
- DTXSID90551218
- BS-24373
- MFCD02260860
- ZCA38071
- 74380-71-5
- AKOS006277746
- FT-0732018
- 3-PROPIONYLBENZOICACID
- SCHEMBL4667454
- GJXGVUOQOFRNKR-UHFFFAOYSA-N
-
- MDL： MFCD02260860
- Inchi： 1S/C10H10O3/c1-2-9(11)7-4-3-5-8(6-7)10(12)13/h3-6H,2H2,1H3,(H,12,13)
- InChI Key： GJXGVUOQOFRNKR-UHFFFAOYSA-N
- SMILES： O=C(CC)C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 178.06300
- Monoisotopic Mass: 178.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.187
- Boiling Point: 351.1°C at 760 mmHg
- Flash Point: 180.3°C
- Refractive Index: 1.55
- PSA: 54.37000
- LogP: 1.97750
Benzoic acid,3-(1-oxopropyl)- Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Benzoic acid,3-(1-oxopropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207284-1g |
3-Propionylbenzoic acid |
74380-71-5 | 97% | 1g |
￡352.00 | 2022-03-01 | |
| Fluorochem | 207284-2g |
3-Propionylbenzoic acid |
74380-71-5 | 97% | 2g |
￡613.00 | 2022-03-01 | |
| Fluorochem | 207284-5g |
3-Propionylbenzoic acid |
74380-71-5 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| Matrix Scientific | 087026-1g |
3-Propionylbenzoic acid, 97% |
74380-71-5 | 97% | 1g |
$319.00 | 2023-09-10 | |
| Matrix Scientific | 087026-2g |
3-Propionylbenzoic acid, 97% |
74380-71-5 | 97% | 2g |
$525.00 | 2023-09-10 | |
| Matrix Scientific | 087026-5g |
3-Propionylbenzoic acid, 97% |
74380-71-5 | 97% | 5g |
$1165.00 | 2023-09-10 | |
| A2B Chem LLC | AC48688-1g |
3-Propanoylbenzoic acid |
74380-71-5 | 95% | 1g |
$347.00 | 2024-04-19 | |
| A2B Chem LLC | AC48688-2g |
3-Propanoylbenzoic acid |
74380-71-5 | 97% | 2g |
$725.00 | 2023-12-30 | |
| A2B Chem LLC | AC48688-5g |
3-Propanoylbenzoic acid |
74380-71-5 | 95% | 5g |
$1278.00 | 2024-04-19 | |
| A2B Chem LLC | AC48688-250mg |
3-Propanoylbenzoic acid |
74380-71-5 | 95% | 250mg |
$176.00 | 2024-04-19 |
Benzoic acid,3-(1-oxopropyl)- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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